β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt
β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt
Brand Name:
Vulcanchem
CAS No.:
99156-45-3
VCID:
VC0048407
InChI:
InChI=1S/C24H32O11S.K/c1-24-9-8-14-13-5-3-12(33-23-20(27)18(25)19(26)21(34-23)22(28)29)10-11(13)2-4-15(14)16(24)6-7-17(24)35-36(30,31)32;/h3,5,10,14-21,23,25-27H,2,4,6-9H2,1H3,(H,28,29)(H,30,31,32);
SMILES:
CC12CCC3C(C1CCC2OS(=O)(=O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[K]
Molecular Formula:
C₂₄H₃₀K₂O₁₁S
Molecular Weight:
567.7 g/mol
β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt
CAS No.: 99156-45-3
Reference Standards
VCID: VC0048407
Molecular Formula: C₂₄H₃₀K₂O₁₁S
Molecular Weight: 567.7 g/mol
| CAS No. | 99156-45-3 |
|---|---|
| Product Name | β-Estradiol 3-(β-D-Glucuronide) 17-Sulfate Dipotassium Salt |
| Molecular Formula | C₂₄H₃₀K₂O₁₁S |
| Molecular Weight | 567.7 g/mol |
| Standard InChI | InChI=1S/C24H32O11S.K/c1-24-9-8-14-13-5-3-12(33-23-20(27)18(25)19(26)21(34-23)22(28)29)10-11(13)2-4-15(14)16(24)6-7-17(24)35-36(30,31)32;/h3,5,10,14-21,23,25-27H,2,4,6-9H2,1H3,(H,28,29)(H,30,31,32); |
| Standard InChIKey | VNSWOHHNKXNEBZ-UHFFFAOYSA-N |
| SMILES | CC12CCC3C(C1CCC2OS(=O)(=O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[K] |
| Canonical SMILES | CC12CCC3C(C1CCC2OS(=O)(=O)O)CCC4=C3C=CC(=C4)OC5C(C(C(C(O5)C(=O)O)O)O)O.[K] |
| Synonyms | (17β)-17-(Sulfooxy)estra-1,3,5(10)-trien-3-yl β-D-Glucopyranosiduronic Acid Dipotassium Salt; Estrane β-D-Glucopyranosiduronic Acid Derivative |
| PubChem Compound | 16219309 |
| Last Modified | Nov 12 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume